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Compound of Interest

Compound Name: WAY-200070

Cat. No.: B1683082

For Immediate Release

This document provides essential safety and logistical information for the proper handling and
disposal of WAY-200070, a potent and selective estrogen receptor [ (ER[) agonist. Developed
for researchers, scientists, and drug development professionals, this guide offers procedural,
step-by-step instructions to ensure safe laboratory practices and environmental protection.

Essential Safety & Handling Information

WAY-200070 is a synthetic, nonsteroidal compound that requires careful handling to minimize
exposure and prevent environmental contamination. While a comprehensive Safety Data Sheet
(SDS) from the manufacturer, such as Cayman Chemical, should always be consulted, the
following summary provides key data points.

Physical and Chemical Properties
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Property Value

) 7-bromo-2-(4-hydroxyphenyl)-1,3-benzoxazol-5-
Chemical Name

ol
Molecular Formula C13HsBrNOs
Molecular Weight 306.1 g/mol
Appearance A crystalline solid

Soluble in DMF (33 mg/ml), DMSO (20 mg/ml),

Solubilit
Y and Ethanol (33 mg/ml)

Storage Store at -20°C

Hazard Identification

The Safety Data Sheet from Cayman Chemical for WAY-200070 indicates the following
hazards:

Acute Toxicity: May be harmful if swallowed, in contact with skin, or if inhaled.

Skin Corrosion/Irritation: May cause skin irritation.

Serious Eye Damage/Eye Irritation: May cause serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

It is imperative to wear appropriate Personal Protective Equipment (PPE), including safety
glasses, gloves, and a lab coat, when handling this compound. All work should be conducted in
a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Procedures

The disposal of WAY-200070 and its contaminated materials must be carried out in accordance
with local, state, and federal regulations. The following is a general procedural guide for
research laboratories.

Step 1: Segregation of Waste
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» Properly segregate waste containing WAY-200070 from other laboratory waste streams.

o Designate a specific, clearly labeled hazardous waste container for all materials
contaminated with WAY-200070.

Step 2: Preparing Solid Waste

e Unused or Expired Compound: Keep in its original, tightly sealed container.

o Contaminated Labware: This includes items such as pipette tips, centrifuge tubes, and
gloves. Place these items in a designated, puncture-resistant, and leak-proof hazardous
waste container.

o Spill Cleanup Materials: Any absorbent materials used to clean up spills of WAY-200070
should be collected and placed in the designated hazardous waste container.

Step 3: Preparing Liquid Waste

e Unused Solutions: Collect all solutions containing WAY-200070 in a compatible, leak-proof,
and clearly labeled hazardous waste container. Do not mix with other chemical waste unless
compatibility has been confirmed.

o Aqueous Solutions: While highly soluble in organic solvents, any aqueous solutions should
also be treated as hazardous waste.

Step 4: Labeling and Storage of Waste

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical name
"WAY-200070," and any other identifiers required by your institution's environmental health
and safety (EHS) department.

« Indicate the primary hazards (e.g., "Toxic," "Irritant").

o Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area, away from incompatible materials, until it is collected by trained EHS
personnel.

Step 5: Arranging for Disposal
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e Contact your institution's EHS department to schedule a pickup for the hazardous waste.

e Do not attempt to dispose of WAY-200070 down the drain or in the regular trash.

Experimental Protocols: Signaling Pathway of WAY-
200070

WAY-200070 exerts its effects by selectively binding to and activating estrogen receptor 3
(ERP), a ligand-activated transcription factor.[1] Upon binding, the receptor undergoes a
conformational change, dimerizes, and translocates to the nucleus.[2] In the nucleus, the WAY-
200070/ER[ complex binds to specific DNA sequences known as estrogen response elements
(ERES) in the promoter regions of target genes, thereby modulating their transcription. This can
lead to a variety of cellular responses, including the regulation of cell growth, differentiation,
and function.

WAY:200070 Binds to
Xtre e

Click to download full resolution via product page
Caption: WAY-200070 Signaling Pathway through Estrogen Receptor f3.

Disposal Workflow

The following diagram outlines the logical steps for the proper disposal of WAY-200070 waste
in a laboratory setting.
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Caption: Workflow for the Proper Disposal of WAY-200070 Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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